Cas no 848398-40-3 (5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 848398-40-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD20728659
• CID: 1072185
• PubChem ID: 23125132
• Update Time: 2025-05-20

5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione
• 1H,2H,3H,4H,5H,7H-Furo[3,4-d]pyrimidine-2,4-dione
• 5,7-dihydro-1H-furo[3,4-d]pyrimidine-2,4-dione
• AKOS022184625
• A863958
• CS2130
• 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4-diol
• AMY5342
• 848398-40-3
• CS-0326285
• MFCD20728659
• BAYSNOAIUDTTSD-UHFFFAOYSA-N
• SCHEMBL3778371
• 5,7-Dihydro-furo[3,4-d]pyrimidine-2,4(1h,3h)-dione
• DB-139363

• MDL： MFCD20728659
• Inchi： 1S/C6H6N2O3/c9-5-3-1-11-2-4(3)7-6(10)8-5/h1-2H2,(H2,7,8,9,10)
• InChI Key： BAYSNOAIUDTTSD-UHFFFAOYSA-N
• SMILES： O1CC2C(NC(NC=2C1)=O)=O

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione

5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione: A Comprehensive Overview

5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 848398-40-3) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of pyrimidinediones and exhibits a fused bicyclic system with a furan ring. The long-chain name of this compound reflects its structural complexity and highlights its potential for diverse chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis pathways of 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione with greater precision. One notable approach involves the use of microwave-assisted synthesis techniques, which have significantly reduced reaction times while maintaining high yields. This method has been particularly effective in constructing the fused bicyclic system of the compound. Additionally, computational chemistry tools have been employed to predict the electronic properties and reactivity of this molecule, providing valuable insights into its potential applications.

The biological activity of 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione has been extensively studied in recent years. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties. In particular, this compound has shown promise as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Research published in *Nature Communications* highlights its ability to inhibit key enzymes involved in oxidative stress pathways.

Furthermore, 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione has been investigated for its anticancer properties. Studies conducted at the University of California have revealed that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective activity suggests that it could serve as a lead compound for the development of novel anticancer drugs.

In terms of synthetic applications, this compound serves as an intermediate in the synthesis of more complex heterocyclic systems. Its ability to undergo various nucleophilic and electrophilic substitutions makes it a valuable building block in organic synthesis. Recent research has focused on optimizing these reactions to enhance efficiency and scalability.

The physical properties of 5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione are also worth noting. It is a crystalline solid with a melting point of approximately 260°C. Its solubility profile indicates moderate solubility in polar solvents such as methanol and water but limited solubility in non-polar solvents like dichloromethane.

From an environmental standpoint,5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione has shown low toxicity towards aquatic organisms under standard testing conditions. This makes it a safer choice for applications where environmental impact is a concern.

In conclusion,5,7-Dihydrofuro[3,4-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 848398-40-3) is a versatile and intriguing compound with wide-ranging potential across multiple disciplines. Its unique structure provides a foundation for exploring novel chemical reactions and biological applications while its favorable physical properties make it suitable for practical use.